- Cyclohepta[b][1,4]benzothiazines and their diazine analogs. 1. Formation and reactions of cyclohepta[b][1,4]benzothiazinesBulletin of the Chemical Society of Japan, 1985, 58(1), 165-71,
Cas no 96120-83-1 (10H-Phenothiazine-1-carboxaldehyde, 5-oxide)
96120-83-1 structure
10H-Phenothiazine-1-carboxaldehyde, 5-oxide
96120-83-1
C13H9NO2S
243.281061887741
6618851
10H-Phenothiazine-1-carboxaldehyde, 5-oxide Properties
Names and Identifiers
-
- 10H-Phenothiazine-1-carboxaldehyde, 5-oxide
-
- OMLPDTXOYZLNFV-UHFFFAOYSA-N
- 1S/C13H9NO2S/c15-8-9-4-3-7-12-13(9)14-10-5-1-2-6-11(10)17(12)16/h1-8,14H
- C1(C=O)=C2C(S(=O)C3=C(N2)C=CC=C3)=CC=C1
Experimental Properties
- 494.8±44.0 °C(Predicted)
- 196-197 °C(Solv: ethanol (64-17-5))
- -4.95±0.20(Predicted)
- 1.50±0.1 g/cm3(Predicted)
10H-Phenothiazine-1-carboxaldehyde, 5-oxide Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Methanol
Reference
10H-Phenothiazine-1-carboxaldehyde, 5-oxide Raw materials
10H-Phenothiazine-1-carboxaldehyde, 5-oxide Preparation Products
10H-Phenothiazine-1-carboxaldehyde, 5-oxide Related Literature
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Gustavo González,Xavier Fernández-Francos,Àngels Serra,Marco Sangermano,Xavier Ramis Polym. Chem., 2015,6, 6987-6997
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Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
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6. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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Sachin Chavan,Francesca Bonino,Jenny G. Vitillo,Elena Groppo,Carlo Lamberti,Pascal D. C. Dietzel,Adriano Zecchina,Silvia Bordiga Phys. Chem. Chem. Phys., 2009,11, 9811-9822
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Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
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Yonggang Dong,Mei Liu,Hui Zhang,Bin Dong Nanoscale, 2016,8, 8378-8383
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